N-(5-bromo-4-(trifluoromethyl)pyridin-2-yl)pivalamide

• Molecular Formula: C11H12BrF3N2O
• Molecular Weight: 325.12 g/mol
• IUPAC Name: N-[5-bromo-4-(trifluoromethyl)pyridin-2-yl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C11H12BrF3N2O/c1-10(2,3)9(18)17-8-4-6(11(13,14)15)7(12)5-16-8/h4-5H,1-3H3,(H,16,17,18)
• InChI Key: QGLUXPFJGYXWQK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=NC=C(C(=C1)C(F)(F)F)Br

Description

N-(5-bromo-4-(trifluoromethyl)pyridin-2-yl)pivalamide is a useful research compound. Its molecular formula is C11H12BrF3N2O and its molecular weight is 325.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In an ice bath, 29.8 g of pivaloyl chloride (226 mmol) was added dropwise to a solution of compound 5 (50.0 g, 207 mmol) and triethylamine (37.9 mL) in dichloromethane (300.0 mL) within one hour and then stirred for 2 hours until the starting materials disappeared. 150 mL of water was added into the reaction solution and stirred at room temperature for 10 minutes. The organic layer was separated, dried over anhydrous sodium sulfate, concentrated, and separated through a short column with ethyl acetate to give white solid (57.7 g, 85.6%).